![molecular formula C21H26N6O2 B2528465 6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione CAS No. 923203-85-4](/img/structure/B2528465.png)
6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione
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Description
6-[2-(3,5-Dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione is a useful research compound. Its molecular formula is C21H26N6O2 and its molecular weight is 394.479. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Biological Activity
One study detailed the synthesis of derivatives related to the chemical structure , focusing on their antiviral and antihypertensive activities. This research demonstrates the potential medical applications of such compounds, particularly in addressing specific health conditions (Nilov et al., 1995).
Precursors for Purine Analogs
Another study elaborated on the synthesis of disubstituted 1-benzylimidazoles as important precursors for purine analogs, indicating the role of these compounds in the development of new therapeutic agents (Alves, Proença, & Booth, 1994).
Cytotoxic Activity
Research on carboxamide derivatives of benzo[b][1,6]naphthyridines, sharing a similar focus on chemical synthesis, evaluated their cytotoxic activity against various cancer cell lines. This underscores the potential of such compounds in the development of anticancer therapies (Deady et al., 2003).
Novel Synthetic Approaches
The synthesis of 9-hydroxyalkyl-substituted purines from related compounds was explored in another study, demonstrating novel synthetic approaches that could be applicable to a wide range of chemical entities for medicinal chemistry applications (Booth, Dias, & Proença, 1992).
Properties
IUPAC Name |
6-[2-(3,5-dimethylanilino)ethyl]-2,4,7,8-tetramethylpurino[7,8-a]imidazole-1,3-dione |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26N6O2/c1-12-9-13(2)11-16(10-12)22-7-8-26-14(3)15(4)27-17-18(23-20(26)27)24(5)21(29)25(6)19(17)28/h9-11,22H,7-8H2,1-6H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SNEKLAYJETWZPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NCCN2C(=C(N3C2=NC4=C3C(=O)N(C(=O)N4C)C)C)C)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26N6O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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